Cas no 62369-86-2 (Urea, (4,5,6,7-tetrahydro-7-methoxybenzo[b]thien-4-yl)-)

• Product name: Urea, (4,5,6,7-tetrahydro-7-methoxybenzo[b]thien-4-yl)-
• CAS No: 62369-86-2
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 447632
• PubChem ID: 21490958

Urea, (4,5,6,7-tetrahydro-7-methoxybenzo[b]thien-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Urea, (4,5,6,7-tetrahydro-7-methoxybenzo[b]thien-4-yl)-
• (7-methoxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)urea
• 62369-86-2
• N-(7-Methoxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)urea
• DTXSID10614778
• SCHEMBL11819508

• Inchi： InChI=1S/C10H14N2O2S/c1-14-8-3-2-7(12-10(11)13)6-4-5-15-9(6)8/h4-5,7-8H,2-3H2,1H3,(H3,11,12,13)
• InChI Key： CQPZHXBDXOAIRH-UHFFFAOYSA-N
• SMILES： COC1CCC(C2=C1SC=C2)NC(=O)N

Computed Properties

• Exact Mass: 226.07772
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.6Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 64.35